Cas no 24953-56-8 (1-Methoxyphthalazine)

1-Methoxyphthalazine is a heterocyclic organic compound characterized by a phthalazine core substituted with a methoxy group at the 1-position. This structural motif imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its electron-rich aromatic system facilitates selective functionalization, enabling applications in the development of bioactive molecules and ligands for metal coordination. The methoxy group enhances solubility in organic solvents, improving handling and reaction efficiency. 1-Methoxyphthalazine is particularly useful in the synthesis of fused heterocycles and as a building block for nitrogen-containing scaffolds. Its stability under standard conditions ensures consistent performance in diverse synthetic pathways.

1-Methoxyphthalazine structure

Product Name:1-Methoxyphthalazine

CAS No:24953-56-8

MF:C₉H₈N₂O

MW:160.17262172699

CID:285191

PubChem ID:154882

Update Time:2025-06-07

1-Methoxyphthalazine Chemical and Physical Properties

Names and Identifiers

- 1-methoxy-Phthalazine
- 1-METHOXYPHTHALAZINE
- Phthalazine, 1-methoxy-
- 1-Methoxyphthalazin
- 1-Methoxy-phthalazin
- CCRIS 7360
- CTK1A6943
- SureCN8809641
- BXM57KTC94
- DTXSID00179664
- AKOS006242561
- GESPRUVYTLDFDD-UHFFFAOYSA-N
- 24953-56-8
- SCHEMBL8809641
- UNII-BXM57KTC94
- 1-Methoxyphthalazine
- MDL： MFCD00956198
- Inchi： 1S/C9H8N2O/c1-12-9-8-5-3-2-4-7(8)6-10-11-9/h2-6H,1H3
- InChI Key： GESPRUVYTLDFDD-UHFFFAOYSA-N
- SMILES： O(C)C1=C2C=CC=CC2=CN=N1

Computed Properties

Exact Mass: 160.06374
Monoisotopic Mass: 160.063662883g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 152
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 35Å²

Experimental Properties

PSA: 35.01

1-Methoxyphthalazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	M249000-5mg	1-Methoxyphthalazine	24953-56-8	5mg	$190.00	2023-05-18
TRC	M249000-25mg	1-Methoxyphthalazine	24953-56-8	25mg	$873.00	2023-05-18
TRC	M249000-50mg	1-Methoxyphthalazine	24953-56-8	50mg	$ 1200.00	2023-09-07

1-Methoxyphthalazine Related Literature

1. 310. Tautomerism in the phthalazine series. The N- and O-derivatives of 1-methylphthalaz-4-one and phthalaz-1 : 4-dione

F. M. Rowe,A. T. Peters J. Chem. Soc. 1933 1331
2. Tautomeric azines. Part 6. Phthalazin-1 (2H)-one

Michael J. Cook,Alan R. Katritzky,Alan D. Page,Muthyala Ramaiah J. Chem. Soc. Perkin Trans. 2 1977 1184
3. 1,3-Dipolar character of six-membered aromatic rings. Part X. Pyridazine and benzopyridazine betaines

Nicholas Dennis,Alan R. Katritzky,Muthyala Ramaiah J. Chem. Soc. Perkin Trans. 1 1975 1506
4. Kinetics of reactions in heterocycles. Part V. Replacement of the methylsulphinyl and methylthio-groups in substituted six-membered nitrogen heterocycles by methoxide ion.

G. B. Barlin,W. V. Brown J. Chem. Soc. B 1968 1435
5. Kinetics of reactions in heterocycles. Part III. Replacement of the methylsulphonyl group from quinoline, isoquinoline, quinoxaline, cinnoline, and phthalazine by methoxide ion

G. B. Barlin,W. V. Brown J. Chem. Soc. B 1967 736